378-67-6

Methyl 2-bromo-2,3,3,3-tetrafluoropropanoate

In Stock

• CAS RN:
• 378-67-6

• Formula:
• C4H3BrF4O2

• InChI:
• InChI=1S/C4H3BrF4O2/c1-11-2(10)3(5,6)4(7,8)9/h1H3

• InChIKey:
• NJEAPFHUCXWTAO-UHFFFAOYSA-N

• Methyl 2-bromo-2,3,3,3-tetrafluoropropanoate is a useful research compound. Its molecular formula is C4H3BrF4O2 and its molecular weight is 238.96 g/mol. The purity is usually 95%.

2-(3-Methoxyphenoxy)ethanamine hydrochloride

In Stock

• CAS RN:
• 26378-67-6

• Formula:
• C9H14ClNO2

• InChI:
• InChI=1S/C9H13NO2.ClH/c1-11-8-3-2-4-9(7-8)12-6-5-10;/h2-4,7H,5-6,10H2,1H3;1H

• InChIKey:
• LGMIQCMCVPFRBQ-UHFFFAOYSA-N

• 2-(3-Methoxyphenoxy)ethanamine hydrochloride is a useful research compound. Its molecular formula is C9H14ClNO2 and its molecular weight is 203.66 g/mol. The purity is usually 95%.

pep2-EVKI

In Stock

• CAS RN:
• 1315378-67-6

• Formula:
• C62H95N13O19

• InChI:
• InChI=1S/C62H95N13O19/c1-9-33(7)51(61(92)69-41(22-24-47(80)81)55(86)67-42(23-25-48(82)83)57(88)73-49(31(3)4)59(90)68-40(13-11-12-26-63)56(87)75-52(62(93)94)34(8)10-2)72-46(79)30-66-54(85)43(28-36-16-20-38(77)21-17-36)71-60(91)50(32(5)6)74-58(89)44(29-45(65)78)70-53(84)39(64)27-35-14-18-37(76)19-15-35/h14-21,31-34,39-44,49-52,76-77H,9-13,22-30,63-64H2,1-8H3,(H2,65,78)(H,66,85)(H,67,86)(H,68,90)(H,69,92)(H,70,84)(H,71,91)(H,72,79)(H,73,88)(H,74,89)(H,75,87)(H,80,81)(H,82,83)(H,93,94)/t33-,34-,39-,40-,41-,42-,43-,44-,49-,50-,51-,52-/m0/s1

• InChIKey:
• KGQYILLVACJAQP-XMCCVONBSA-N

• Selective peptide inhibitor of GluR2 subunit (at the C-terminal PDZ site) binding to PICK1, which does not have an effect on binding of GluA2 to GRIP or ABP, and does not increase AMPA current amplitude or affect long term depression (LTD).